Cas no 3343-39-3 (2-Pyridylethylamine dihydrochloride)

• Product Name: 2-Pyridylethylamine dihydrochloride
• CAS No: 3343-39-3
• MF: C₇H₁₂Cl₂N₂
• MW: 195.089579582214
• MDL: MFCD00068393
• CID: 313795
• PubChem ID: 201148
• Update Time: 2025-05-25

2-Pyridylethylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Pyridineethanamine,hydrochloride (1:2)
• 2-pyridin-2-ylethanamine,dihydrochloride
• 2-PYRIDINEETHANAMINE DIHYDROCHLORIDE
• 2-PYRIDYLETHYLAMINE DIHYDROCHLORIDE
• C7H10N2.2HCl
• W-105547
• AKOS024457124
• 2-Pyridylethylamine (hydrochloride)
• 2-(Pyridin-2-yl)ethanamine dihydrochloride
• J-019185
• 2-(2-Aminoethyl)pyridine dihydrochloride
• 3343-39-3
• 2-pyridin-2-ylethanamine;dihydrochloride
• Pyridine, 2-(2-aminoethyl)-, dihydrochloride
• 2-(Pyridin-2-yl)ethanaminedihydrochloride
• EN300-7700392
• 2-PYRIDINEETHANAMINEDIHYDROCHLORIDE
• DTXSID70187079
• 2-(pyridin-2-yl)ethan-1-amine dihydrochloride
• PD021702
• FT-0694108
• SCHEMBL4382757
• CS-0028882
• HY-107565
• G77810
• TS-08265
• DA-49458
• 2-Pyridylethylamine dihydrochloride

• MDL： MFCD00068393
• Inchi： 1S/C7H10N2.2ClH/c8-5-4-7-3-1-2-6-9-7;;/h1-3,6H,4-5,8H2;2*1H
• InChI Key： GPIFKSYYILNJNR-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C=CC=CC=1CCN

Computed Properties

• Exact Mass: 194.03800
• Monoisotopic Mass: 122.084398
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 73.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 38.9

Experimental Properties

• Density: 1.025
• Boiling Point: 207.9°Cat760mmHg
• Flash Point: 100.6°C
• PSA: 38.91000
• LogP: 2.88710

2-Pyridylethylamine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-Pyridylethylamine dihydrochloride

Recent Advances in the Application of 2-Pyridylethylamine Dihydrochloride (CAS 3343-39-3) in Chemical Biology and Pharmaceutical Research

2-Pyridylethylamine dihydrochloride (CAS 3343-39-3) is a versatile chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyridine and ethylamine functional groups, serves as a crucial building block in the synthesis of various biologically active molecules. Recent studies have explored its applications in drug discovery, receptor binding assays, and as a precursor for novel therapeutic agents. This research brief aims to summarize the latest findings and advancements related to 2-Pyridylethylamine dihydrochloride, providing insights into its potential applications and mechanistic roles.

One of the most notable recent studies involving 2-Pyridylethylamine dihydrochloride focuses on its role as a histamine H1 receptor ligand. Researchers have utilized this compound to investigate the binding affinities and structural interactions of histamine receptors, which are critical targets for allergic and inflammatory diseases. The study employed advanced computational modeling and in vitro assays to demonstrate that 2-Pyridylethylamine dihydrochloride exhibits high specificity for the H1 receptor, making it a valuable tool for understanding receptor-ligand dynamics and for the development of new antihistamine drugs.

In addition to its applications in receptor studies, 2-Pyridylethylamine dihydrochloride has been investigated for its potential in the synthesis of metal-organic frameworks (MOFs) with pharmaceutical relevance. A recent publication highlighted the use of this compound as a linker in the construction of MOFs designed for drug delivery systems. The study reported that the pyridine moiety of 2-Pyridylethylamine dihydrochloride facilitates the formation of stable coordination bonds with metal ions, resulting in MOFs with high porosity and controlled release properties. These findings open new avenues for the development of targeted drug delivery platforms.

Another emerging area of research involves the use of 2-Pyridylethylamine dihydrochloride in the development of fluorescent probes for biological imaging. Scientists have modified the compound to incorporate fluorophores, enabling the visualization of cellular processes in real-time. A recent study demonstrated the efficacy of these probes in tracking the dynamics of neurotransmitter release in neuronal cells, providing valuable insights into synaptic transmission and potential therapeutic targets for neurological disorders. The versatility of 2-Pyridylethylamine dihydrochloride in probe design underscores its utility in advancing molecular imaging techniques.

Despite its promising applications, challenges remain in the optimization of 2-Pyridylethylamine dihydrochloride for clinical use. Issues such as solubility, stability, and potential off-target effects need to be addressed through further research. Recent efforts have focused on derivatization strategies to enhance the pharmacokinetic properties of this compound, with some studies reporting successful modifications that improve bioavailability and reduce toxicity. These advancements are critical for translating laboratory findings into viable therapeutic options.

In conclusion, 2-Pyridylethylamine dihydrochloride (CAS 3343-39-3) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications, from receptor binding studies to drug delivery systems and molecular imaging, highlight its potential as a multifunctional tool in scientific discovery. Ongoing research efforts are expected to further elucidate its mechanistic roles and expand its utility in the development of novel therapeutics. This brief underscores the importance of continued investigation into the properties and applications of this compound to unlock its full potential in the biomedical field.